Cas no 172138-95-3 ((+)-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide))

• Product Name: (+)-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide)
• CAS No: 172138-95-3
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• MDL: MFCD02684544
• CID: 137119
• PubChem ID: 24885381
• Update Time: 2025-04-19

(+)-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-((1S,2S)-Cyclohexane-1,2-diyl)dipicolinamide
• ()-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide)
• 2-Pyridinecarboxamide,N,N'-(1S,2S)-1,2-cyclohexanediylbis-
• N-[(1S,2S)-2-(pyridine-2-carbonylamino)cyclohexyl]pyridine-2-carboxamide
• ()-N,N’-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide)
• (+)-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide)
• (1S,2S)-(+)-1,2-Bis
• (1S,2S)-1,2-Bis(2-pyridinecarboxamido)cyclohexane
• (1S,2S)-1,2-bis[(2-pyridyl)carbonylamino]cyclohexane
• (S,S)-1,2-bis[(pyridin-2-yl)carbonylamino]cyclohexane
• (S,S)-DACH-pyridyl Trost ligand
• 677531_ALDRICH
• CTK8B7546
• SureCN7218492
• 2,6-Bis[(4S)-benzyl-2-oxazolin-2-yl]-pyridine
• N-((1S,2S)-2-(picolinamido)cyclohexyl)picolinamide
• (1R,2R)-(-)-1,2-Bis[(2-pyridinylcarbonyl)amino]cyclohexane
• 1S,2S- N,N’-1,2-Diaminocyclohexanediylbis (2-pyridinecarboxamide)
• (S,S)-DACH-pyridyl Trost ligand
• (S,S)-DACH-pyridyl Trost ligand 95%

• MDL： MFCD02684544
• Inchi： 1S/C18H20N4O2/c23-17(15-9-3-5-11-19-15)21-13-7-1-2-8-14(13)22-18(24)16-10-4-6-12-20-16/h3-6,9-14H,1-2,7-8H2,(H,21,23)(H,22,24)/t13-,14-/m0/s1
• InChI Key： BVYFDUZVVBXFBQ-KBPBESRZSA-N
• SMILES： O=C(C1C=CC=CN=1)N[C@H]1CCCC[C@@H]1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 324.15900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.255
• Melting Point: 171-176 °C
• Boiling Point: 663.366°C at 760 mmHg
• Flash Point: 354.991°C
• Refractive Index: 1.61
• PSA: 83.98000
• LogP: 2.72940
• Specific Rotation: +95° (c 1, CH3OH)
• Solubility: Not available

(+)-N,N'-(1S,2S)-1,2-Diaminocyclohexanediylbis(2-pyridinecarboxamide) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts